Cas no 955609-81-1 (N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-propylethanediamide)

• Product Name: N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-propylethanediamide
• CAS No: 955609-81-1
• MF: C₁₈H₂₇N₃O₂
• MW: 317.425884485245
• CID: 6521708
• Update Time: 2025-11-07

N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-propylethanediamide
• N'-[2-(1-ethyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]-N-propyloxamide

• Inchi： 1S/C18H27N3O2/c1-3-10-19-17(22)18(23)20-11-9-14-7-8-16-15(13-14)6-5-12-21(16)4-2/h7-8,13H,3-6,9-12H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key： VSDLNJFGASFIAD-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)C(NCCC1C=CC2=C(C=1)CCCN2CC)=O

Additional information on N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-propylethanediamide

Introduction to N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-propylethanediamide (CAS No. 955609-81-1)

N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-propylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 955609-81-1, belongs to a class of molecules that exhibit promising biological activities. The structural complexity of this molecule, featuring a combination of heterocyclic and aliphatic moieties, makes it a subject of intense study for potential therapeutic applications.

The core structure of N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-propylethanediamide incorporates a tetrahydroquinoline ring system, which is known for its presence in various bioactive natural products and pharmacologically relevant compounds. The tetrahydroquinoline moiety is particularly noteworthy due to its ability to interact with biological targets in a manner that can modulate cellular processes. This feature has made it a cornerstone in the design of molecules targeting neurological disorders, cancer, and infectious diseases.

In recent years, there has been a surge in research aimed at developing novel derivatives of tetrahydroquinoline-based compounds. These derivatives are being explored for their potential to act as scaffolds for drug discovery. The introduction of substituents such as ethyl and propyl groups in the amide linkage not only enhances the solubility and bioavailability of the compound but also influences its interactions with biological receptors. This strategic modification has been instrumental in improving the pharmacokinetic properties of the molecule.

The pharmacological profile of N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-propylethanediamide has been extensively studied in various preclinical models. Initial investigations have revealed that this compound exhibits potent activity against several disease-related pathways. Notably, its interaction with enzymes and receptors involved in inflammation and oxidative stress has been a focal point of research. These interactions are critical in conditions such as neurodegenerative diseases and chronic inflammatory disorders.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new therapeutic agents. The structural features that contribute to its biological activity make it an attractive candidate for further optimization through medicinal chemistry approaches. Researchers have employed computational methods to predict how modifications to the molecule could enhance its efficacy and selectivity. These virtual screening techniques have accelerated the process of identifying promising candidates for experimental validation.

The synthesis of N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-propylethanediamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization and functional group interconversions. Each step has been meticulously optimized to ensure high yield and purity. The synthetic route also highlights the versatility of modern chemical methodologies, which allows for the efficient construction of complex molecular architectures.

In conclusion, N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-propylethanediamide (CAS No. 955609-81-1) is a compound with immense potential in the realm of pharmaceutical research. Its unique structural features and promising biological activities position it as a valuable asset in the quest for novel therapeutic interventions. As research continues to uncover new insights into its mechanisms of action, this molecule is poised to play a pivotal role in the development of next-generation drugs.